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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of germanium tetraiodide (Gela),
detailing its chemical and physical properties, synthesis protocols, and key applications in
research and development.

Core Properties of Germanium Tetraiodide

Germanium tetraiodide, also known as tetraiodogermane, is an inorganic compound with the
chemical formula Gela.[1][2] It is an orange-red crystalline solid.[2] The central germanium
atom is in the +4 oxidation state.[3]

The fundamental properties of Germanium Tetraiodide are summarized in the table below for
quick reference.
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Property Value Source
Chemical Formula Gela [1][2][4]
Molecular Weight 580.25 g/mol [1]
580.248 g-mol—1 [2]

580.26 g/mol [4105](6]

Orange-red crystalline
Appearance , [2][71[8]
solid/powder

Density 4.32 g/lcm3 at 25 °C [2][6]
Melting Point 146 °C (419 K) [2][8]
144 °C [7119]

Boiling Point 377 °C (decomposes) [7]
440 °C [9]

CAS Number 13450-95-8 [1][4]
Crystal Structure Cubic, space group Pa3 [2]

Germanium tetraiodide is soluble in non-polar solvents such as carbon disulfide and
benzene.[2] It is less soluble in carbon tetrachloride and chloroform.[2] A key characteristic is its
reactivity with water, in which it hydrolyzes.[2] It is also noted to be sensitive to moisture.[10]
[11] Above its melting point, it begins to decompose into germanium(ll) iodide and iodine.[2]

Synthesis and Experimental Protocols

The synthesis of high-purity germanium tetraiodide is crucial for its application in electronics
and materials science. Several methods of preparation have been documented.

One common laboratory method involves the reaction of germanium dioxide (GeOz) with 57%
hydriodic acid (HI).[2]

Reaction: GeOz + 4 HI - Gels + 2 H20[2]
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Protocol: A detailed experimental protocol for this method involves refluxing germanium dioxide
with an excess of concentrated hydriodic acid. The resulting germanium tetraiodide can then
be purified, for example, by crystallization.

Germanium tetraiodide can be synthesized directly from the reaction of elemental germanium
and iodine.[2][9] A study has detailed the optimal conditions for a direct vacuum synthesis to
produce high-purity Gela.[12]

Reaction: Ge + 2 I —» Gela

Experimental Protocol: Direct Vacuum Synthesis[12]

Reactants: High-purity elemental germanium and iodine.

o Stoichiometry: A stoichiometric ratio of germanium to iodine is used.

o Reaction Vessel: The reaction is carried out in a sealed vacuum ampule.

o Pressure: A residual pressure of 1.33x1073 to 1.33x10~% hPa is maintained.

o Temperature: The synthesis is effectively carried out at 600 °C to 700 °C to achieve a 100%
yield.

e Time: The optimal synthesis time at 600 °C is 4 hours.

 Purification: The synthesized Gela can be purified by sublimation within the same ampule at
120 °C.[12]

The following diagram illustrates the workflow for the direct vacuum synthesis of Germanium
Tetraiodide.
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Workflow: Direct Vacuum Synthesis of Gela
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:

Collect Pure Gela Crystals

Click to download full resolution via product page
Caption: Workflow for the direct vacuum synthesis of Gela.

Applications in Research and Development

Germanium tetraiodide is a versatile compound with applications spanning materials science,
electronics, and chemical synthesis.

A primary application of Gels is as a precursor for producing germanium-based materials.[10]

e Thin Films and Nanowires: It is used in the synthesis of germanium nanowires and the
deposition of germanium thin films, which are critical components in specialized electronic
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and optical devices.[10][13]

o Perovskite Research: Researchers are investigating germanium iodide for its potential use
as a perovskite material in solar technology and other optoelectronic applications.[9]

Gela serves as a reagent in various chemical syntheses:

e Organogermanium Compounds: It is employed in the preparation of organogermanium
compounds.[10]

 Inorganic Synthesis: It reacts with other elements and compounds at high temperatures to
produce novel materials, such as GeSlz and GezSslz when reacted with germanium and
sulfur.[2]

Germanium(IV) iodide is also utilized as a biochemical for proteomics research and serves as
an intermediate in various processes.[5][10][11]

The logical relationship between the properties of Germanium Tetraiodide and its diverse
applications is depicted in the diagram below.

Germanium Tetraiodide: Properties to Applications

Germanium Tetraiodide (Gels)
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Caption: Relationship between Gels properties and its applications.

Safety and Handling

Germanium tetraiodide is classified as a corrosive solid.[2] It causes severe skin burns and
eye damage.[10][11] Due to its reactivity with moisture, it should be handled in a dry, inert
atmosphere.[10] Appropriate personal protective equipment (PPE), including gloves, eye
shields, and a dust mask, is mandatory when working with this compound.[6] It should be
stored in a tightly sealed container away from moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Germanium
Tetraiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078950#germanium-tetraiodide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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